Cas no 5423-95-0 (1(2H)-Isoquinolinone,4-hydroxy-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone,4-hydroxy-3-methyl-
• CAS No: 5423-95-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 384399
• PubChem ID: 224567
• Update Time: 2025-04-19

1(2H)-Isoquinolinone,4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,4-hydroxy-3-methyl-
• 4-hydroxy-3-methyl-2H-isoquinolin-1-one
• 4-hydroxy-3-methylisoquinolin-1(2h)-one
• AC1L5DE1
• AC1Q6DW4
• AR-1G2702
• CTK5A0130
• NSC13141
• SureCN917825
• 5423-95-0
• DTXSID60279553
• NSC-13141
• HLDXZKOSCHBYGA-UHFFFAOYSA-N
• SCHEMBL917825

• Inchi： 1S/C10H9NO2/c1-6-9(12)7-4-2-3-5-8(7)10(13)11-6/h2-5,12H,1H3,(H,11,13)
• InChI Key： HLDXZKOSCHBYGA-UHFFFAOYSA-N
• SMILES： OC1=C(C)NC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 428.5°Cat760mmHg
• Flash Point: 213°C
• Refractive Index: 1.625
• PSA: 49.33
• LogP: 1.54210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives